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Compound of Interest

Compound Name: 2-Cyclopropylphenol

CAS No.: 10292-60-1

Cat. No.: B047241

Get Quote

2-Cyclopropylphenol is an aromatic organic compound featuring a hydroxyl group and a

cyclopropyl substituent at the ortho position of a benzene ring. This unique structural

combination imparts specific chemical properties that are of interest in synthetic chemistry and

drug discovery. For researchers, scientists, and drug development professionals, the

unambiguous identification and characterization of this molecule are paramount for ensuring

purity, verifying synthetic outcomes, and understanding its chemical behavior. Spectroscopic

analysis provides the definitive molecular fingerprint required for these tasks.

This guide offers an in-depth exploration of the nuclear magnetic resonance (NMR), infrared

(IR), and mass spectrometry (MS) data for 2-Cyclopropylphenol. Moving beyond a simple

recitation of data, we will delve into the causality behind the observed spectral features, provide

field-proven experimental protocols, and ground the analysis in authoritative principles of

spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Mapping the Proton and Carbon Skeleton
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NMR spectroscopy is the most powerful tool for elucidating the precise structure of an organic

molecule in solution. By probing the magnetic properties of atomic nuclei, primarily ¹H (proton)

and ¹³C (carbon-13), we can map the connectivity and chemical environment of every atom in

2-Cyclopropylphenol.

¹H NMR Spectroscopy
Proton NMR provides detailed information about the number of different types of protons, their

electronic environments, and their proximity to one another.

Predicted ¹H NMR Spectral Data (500 MHz, CDCl₃)
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment
Rationale &
Expert
Insights

~ 7.10 - 6.70 Multiplet (m) 4H Ar-H

The four protons

on the benzene

ring are

chemically non-

equivalent due to

ortho-

substitution,

resulting in a

complex,

overlapping

multiplet pattern.

Their

appearance in

the 7-8 ppm

range is

characteristic of

aromatic protons.

[1][2]

~ 4.8 - 5.5 Broad Singlet (br

s)

1H OH The hydroxyl

proton signal is

typically broad

due to chemical

exchange and

hydrogen

bonding. Its

chemical shift

can vary

significantly with

concentration

and solvent.[1][3]

A "D₂O shake"

experiment can

confirm this
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peak, as the

proton will

exchange with

deuterium,

causing the

signal to

disappear.[1][2]

~ 1.90 - 2.10 Multiplet (m) 1H Ar-CH-

This is the

methine proton

of the

cyclopropyl

group, which is

deshielded by its

direct attachment

to the aromatic

ring. It is coupled

to the four

methylene

protons of the

cyclopropyl ring,

resulting in a

complex

multiplet.

~ 0.95 - 1.05 Multiplet (m) 2H Cyclopropyl CH₂

These are two of

the methylene

protons on the

cyclopropyl ring.

They exhibit

complex splitting

due to coupling

with the methine

proton and the

other two

methylene

protons.
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~ 0.65 - 0.75 Multiplet (m) 2H Cyclopropyl CH₂

These are the

remaining two

methylene

protons, which

are in a different

chemical

environment

from the first pair,

leading to a

separate

multiplet signal

further upfield.

Experimental Protocol: ¹H NMR Spectrum Acquisition

This protocol ensures high-quality, reproducible data for a phenolic compound.

Sample Preparation: Accurately weigh approximately 5-10 mg of 2-Cyclopropylphenol and

dissolve it in ~0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube. The

use of a deuterated solvent is critical to avoid a large, interfering solvent proton signal.[4]

Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard.

TMS provides a reference signal at 0.0 ppm, against which all other chemical shifts are

measured.[4]

Instrumentation & Setup: Place the NMR tube in the spectrometer's probe. Use a high-field

NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.[5]

Data Acquisition:

Tune and shim the magnetic field to optimize its homogeneity, which is crucial for sharp,

well-resolved peaks.

Acquire the spectrum using standard parameters: a 30-45° pulse angle, an acquisition

time of 2-4 seconds, and a relaxation delay of 1-5 seconds.[6]
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Co-add a sufficient number of scans (e.g., 8 or 16) to achieve an excellent signal-to-noise

ratio.

Data Processing: Apply Fourier transformation to the raw free induction decay (FID) signal.

Perform phase correction and baseline correction to obtain the final, interpretable spectrum.

Logical Relationship: Spin-Spin Coupling

The splitting of signals into multiplets is a direct result of spin-spin coupling between

neighboring, non-equivalent protons. This diagram illustrates the key coupling interactions in 2-
Cyclopropylphenol.

Aromatic System Cyclopropyl SystemH3 H4 J

H5

 J

H6
 J

H-methine

⁴J (weak)

H-methylene (cis)

 J

H-methylene (trans)

 J

OH

Click to download full resolution via product page

Caption: Key ¹H-¹H spin-spin coupling interactions in 2-Cyclopropylphenol.

¹³C NMR Spectroscopy
Carbon-13 NMR provides a count of the number of non-equivalent carbon atoms and

information about their chemical environment.

Predicted ¹³C NMR Spectral Data (125 MHz, CDCl₃)
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Chemical Shift (δ, ppm) Assignment
Rationale & Expert
Insights

~ 152.0 C-OH

The carbon atom bonded to

the electronegative oxygen of

the hydroxyl group is

significantly deshielded,

causing its signal to appear far

downfield. This is a hallmark of

phenolic carbons.[7]

~ 130.0 - 115.0 Aromatic CH & C-C

The remaining five aromatic

carbons appear in this

characteristic region.[7] The

carbon bearing the cyclopropyl

group (C2) will be distinct from

the four CH carbons, leading

to a total of five signals in this

range.

~ 12.0 Ar-CH-

The methine carbon of the

cyclopropyl group is shifted

downfield relative to the

methylenes due to its direct

attachment to the aromatic

ring.

~ 7.0 Cyclopropyl CH₂

The two equivalent methylene

carbons of the cyclopropyl ring

are highly shielded and appear

far upfield, a characteristic

feature of strained three-

membered rings.[8]

Experimental Protocol: ¹³C NMR Spectrum Acquisition

Sample Preparation: Prepare the sample as described for ¹H NMR, though a slightly higher

concentration (20-50 mg) may be beneficial due to the lower natural abundance of ¹³C.
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Instrumentation & Setup: Use the same spectrometer as for ¹H NMR, switching the probe to

the ¹³C frequency.

Data Acquisition:

Acquire the spectrum using a proton-decoupled pulse sequence (e.g., zgpg30). This

collapses all C-H coupling, resulting in a single sharp peak for each unique carbon atom,

which simplifies the spectrum.

Use a pulse angle of 30-45°, an acquisition time of 1-2 seconds, and a relaxation delay of

2-5 seconds.[6]

A much larger number of scans is required compared to ¹H NMR (hundreds to thousands)

to achieve a good signal-to-noise ratio.

Data Processing: Process the data using the same steps as for ¹H NMR (Fourier

transformation, phase, and baseline correction).

Infrared (IR) Spectroscopy: Probing Functional
Groups
IR spectroscopy measures the vibrations of chemical bonds within a molecule. It is an

exceptionally powerful tool for identifying the presence of specific functional groups.

Characteristic IR Absorption Bands
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Wavenumber
(cm⁻¹)

Vibration Type Intensity
Functional
Group

Rationale &
Expert
Insights

3600 - 3200 O-H stretch Strong, Broad Phenolic -OH

The broadness

of this peak is a

classic indicator

of hydrogen

bonding, a key

feature of

phenols.[2][9][10]

3100 - 3000 C-H stretch Medium Aromatic C-H

These

absorptions are

characteristic of

C-H bonds

where the carbon

is sp²-hybridized,

as in a benzene

ring.

3000 - 2850 C-H stretch Medium Cyclopropyl C-H

These

correspond to

the C-H bonds of

the sp³-

hybridized

carbons in the

cyclopropyl ring.

1600 & 1500 C=C stretch
Strong to

Medium
Aromatic Ring

These two

distinct peaks

are diagnostic for

the presence of a

benzene ring.[10]

~ 1250 C-O stretch Strong Phenolic C-O The stretching

vibration of the

carbon-oxygen

bond in a phenol

is a strong,
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reliable indicator

of this functional

group.[9]

Experimental Protocol: FT-IR (ATR) Spectrum Acquisition

Attenuated Total Reflectance (ATR) is a modern, convenient technique that requires minimal

sample preparation.

Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean.

Record a background spectrum by pressing the anvil against the empty crystal. This

spectrum is automatically subtracted from the sample spectrum to remove interference from

atmospheric CO₂ and H₂O.

Sample Application: Place a single drop of liquid 2-Cyclopropylphenol (or a small amount

of solid) directly onto the center of the ATR crystal.

Data Acquisition:

Lower the press anvil to ensure firm contact between the sample and the crystal.

Acquire the spectrum over the mid-IR range (4000-400 cm⁻¹).[6]

Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

Data Processing & Cleaning: After acquisition, clean the ATR crystal thoroughly with a

suitable solvent (e.g., isopropanol or acetone) and a soft lab wipe.

Workflow: FT-IR (ATR) Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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